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Compound of Interest

1-Methylcyclohexanecarboxylic

Compound Name:
Acid-d10

Cat. No.: B15622785

Get Quote

\ J

For researchers, scientists, and drug development professionals, the proper disposal of
deuterated compounds like 1-Methylcyclohexanecarboxylic Acid-d10 is critical for
maintaining laboratory safety and ensuring environmental compliance. This guide provides a
clear, step-by-step procedure for the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 1-
Methylcyclohexanecarboxylic Acid-d10 with appropriate personal protective equipment
(PPE). The compound is a solid that can cause skin and serious eye irritation.[1][2] Ingestion
may be harmful.[1][2]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][3]

e Hand Protection: Use appropriate chemical-resistant gloves.
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» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[3]

» Respiratory Protection: Under normal use with adequate ventilation, such as a laboratory
fume hood, respiratory protection is not typically required.[1][3] Avoid creating dust.[1]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 1-
Methylcyclohexanecarboxylic Acid, which are relevant for its safe handling and disposal.

Property Value Source
Physical State Solid, Powder [3]
Appearance White to Off-white [11[3]
Melting Point 29 -39 °C (84 - 102.2 °F) [11[3]
Boiling Point 232 - 233 °C (450 - 451 °F) [1]
Flash Point 100 - 118 °C (212 - 244 °F) [1][3]
Solubility in Water 4.6 g/L [1]

Step-by-Step Disposal Protocol

The disposal of 1-Methylcyclohexanecarboxylic Acid-d10 must adhere to local, regional, and
national hazardous waste regulations.[3] Chemical waste generators are responsible for the
correct classification and disposal of their waste.[3]

1. Waste Collection and Containment:

Carefully sweep up the solid material, avoiding the creation of dust.[1]
Place the collected waste into a suitable, clearly labeled, and closed container for disposal.
[11[3]

Do not empty the chemical into drains.[2][3]

2. Waste Characterization and Labeling:
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e The waste must be classified. While not explicitly listed as a hazardous waste in all
regulations, its irritant properties may qualify it as such.

» Label the waste container clearly with the chemical name: "1-
Methylcyclohexanecarboxylic Acid-d10".

3. Storage Pending Disposal:

» Store the sealed waste container in a designated, well-ventilated area, away from
incompatible materials such as oxidizing agents.[3]

4. Professional Disposal:

o The final disposal of 1-Methylcyclohexanecarboxylic Acid-d10 must be conducted through
an approved and licensed waste disposal company.[2][4]

» Provide the waste disposal company with the Safety Data Sheet (SDS) to ensure they have
all the necessary information for safe handling and disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-
Methylcyclohexanecarboxylic Acid-d10.
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Start: Need to Dispose of
1-Methylcyclohexanecarboxylic Acid-d10

:

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste
(Sweep solid, avoid dust)

Step 3: Securely Contain and Label
(Closed, labeled container)

Step 4: Store in Designated Area
(Well-ventilated, away from incompatibles)

Step 5: Arrange Professional Disposal
(Contact licensed waste disposal company)

End: Waste Transferred to
Disposal Company

Click to download full resolution via product page

Caption: Disposal workflow for 1-Methylcyclohexanecarboxylic Acid-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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